2-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C21H25FN2O4S/c1-14(2)12-24-17-10-9-15(11-18(17)28-13-21(3,4)20(24)25)23-29(26,27)19-8-6-5-7-16(19)22/h5-11,14,23H,12-13H2,1-4H3
• InChI Key: IVCXQGULQBMPND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3F)OCC(C1=O)(C)C
• Molecular Formula: C21H25FN2O4S
• Molecular Weight: 420.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a benzenesulfonamide group, which is a common motif in pharmaceutical drugs due to its bioactive properties. The molecule also contains a tetrahydrobenzo[b][1,4]oxazepin ring, which is a type of seven-membered heterocyclic compound containing oxygen and nitrogen.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, starting from simpler building blocks. One possible approach could involve the use of pinacol boronic esters, which are valuable building blocks in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrahydrobenzo[b][1,4]oxazepin ring suggests that the molecule may adopt a “puckered” conformation.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the benzenesulfonamide group could potentially undergo substitution reactions, while the tetrahydrobenzo[b][1,4]oxazepin ring might be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its size, shape, and the polarity of its functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). The reaction is catalyzed by palladium and has found widespread use in synthetic chemistry. Specifically, boron reagents play a crucial role in SM coupling. Let’s explore this further:

Boron Reagents for SM Coupling

Several classes of boron reagents have been developed for SM coupling:

Borinic Acids::
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Antitubercular Activity

The compound’s structure suggests potential biological activity. Let’s explore its antitubercular properties:

Indole Derivatives

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Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide an accurate assessment.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Future work could involve exploring its potential uses in medicine or materials science, or investigating new methods for its synthesis.